Cas no 13686-34-5 (prop-2-enyl 2,2,2-tribromoacetate)
13686-34-5 structure
Product Name:prop-2-enyl 2,2,2-tribromoacetate
CAS No:13686-34-5
MF:C5H5Br3O2
MW:336.803999662399
CID:2771943
PubChem ID:527612
Update Time:2025-04-21
prop-2-enyl 2,2,2-tribromoacetate Chemical and Physical Properties
Names and Identifiers
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- DTXCID20286940
- DTXSID70335851
- Allyl tribromoacetate
- SCHEMBL7095889
- 13686-34-5
- prop-2-enyl 2,2,2-tribromoacetate
-
- Inchi: 1S/C5H5Br3O2/c1-2-3-10-4(9)5(6,7)8/h2H,1,3H2
- InChI Key: ZXNKJDAAUQGEPD-UHFFFAOYSA-N
- SMILES: BrC(C(=O)OCC=C)(Br)Br
Computed Properties
- Exact Mass: 335.78192g/mol
- Monoisotopic Mass: 333.78397g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 3
- Complexity: 138
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 26.3Ų
prop-2-enyl 2,2,2-tribromoacetate Related Literature
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Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
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Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
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Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
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5. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
Related Categories
- Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Alpha-halocarboxylic acid derivatives
- Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Alpha-halocarboxylic acids and derivatives Alpha-halocarboxylic acid derivatives
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